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Compound of Interest

2-Morpholinecarboxamide
Compound Name:

hydrochloride
CAS No.: 1185296-76-7
Cat. No.: B1421197

Get Quote

\ J

CAS: 1185296-76-7 | Formula:
| MW: 166.61 g/mol

Executive Summary

2-Morpholinecarboxamide hydrochloride serves as a critical chiral scaffold in the synthesis
of PIBK/mTOR inhibitors and other heterocyclic pharmaceutical agents. Its amphiphilic nature
and dual hydrogen-bonding capacity (donor/acceptor) necessitate precise spectroscopic
characterization to distinguish it from its regioisomers and hydrolysis products (e.g.,
morpholine-2-carboxylic acid).

This guide provides a definitive spectroscopic fingerprint (MS, IR, NMR) and the causal logic
behind the signal assignments, ensuring rapid validation of compound integrity in drug
development workflows.

Structural Analysis & Theoretical Framework
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Before interpreting spectra, one must understand the ionization state. In the hydrochloride
form, the morpholine nitrogen (N4) is protonated (

), creating a cation that significantly influences chemical shifts and vibrational modes compared
to the free base.

Analytical Workflow Strategy

The following diagram outlines the logical flow for validating this specific salt form, prioritizing
non-destructive techniques.
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Figure 1: Sequential validation workflow ensuring molecular weight confirmation prior to

structural elucidation.

Mass Spectrometry (ESI-MS) Profiling

Obijective: Confirm molecular weight and fragmentation pattern.

In Electrospray lonization (ESI), the hydrochloride salt dissociates. The spectrum is dominated
by the protonated free base cation

Quantitative Data
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Parameter Value Interpretation

Soft ionization preserves the

lonization Mode ESI (+) ]
molecular ion.
Corresponds to Free Base (
Parent lon 131.15 m/z ) +
Adducts 153.1 m/z (Common trace sodium
adduct).
Loss of
Fragment 114.1 m/z

(17 Da) from primary amide.

Mechanistic Insight

The detection of m/z 131.15 confirms the core structure. The absence of a strong signal at
166.6 (the salt weight) is expected in MS; the chloride counter-ion (

) is "silent" in positive mode but can be verified via Silver Nitrate (

) precipitation or lon Chromatography (IC) if strict salt stoichiometry is required.

Vibrational Spectroscopy (FT-IR)

Objective: Verify functional groups and salt formation.

The IR spectrum of the hydrochloride salt is distinct from the free base due to the ammonium
band and the shift in the amide carbonyl.

Diagnostic Bands (ATR Method)
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Nuclear Magnetic Resonance (NMR)
Characterization

Objective: Definitive structural proof and purity assessment.
Solvent Choice:DMSO-

is mandatory.
o Why?

causes rapid exchange of the amide (

) and ammonium (
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) protons, making them invisible. DMSO preserves these signals, allowing for confirmation of
the salt form.

1H NMR Data (400 MHz, DMSO- )
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13C NMR Data (100 MHz, DMSO- )

e 168.5 ppm (C=0): The carbonyl carbon is the most deshielded signal.

73.2 ppm (C2): The methine carbon adjacent to oxygen and the carbonyl.

63.5 ppm (C6): The methylene carbon adjacent to oxygen.

43.8 ppm (C3): Methylene adjacent to the ammonium nitrogen.

41.2 ppm (C5): Methylene adjacent to the ammonium nitrogen.

Experimental Protocol: Salt Formation &
Purification

Context: If you possess the free base or a crude reaction mixture, this protocol ensures the
isolation of the high-purity hydrochloride salt described above.

Reagents

e Crude 2-Morpholinecarboxamide (Free Base)
e 4M HCI in Dioxane (anhydrous)

o Ethanol (Absolute) and Diethyl Ether (

Step-by-Step Methodology

» Dissolution: Dissolve 1.0 g (7.68 mmol) of crude free base in 10 mL of absolute Ethanol.
Ensure complete dissolution; mild heating (40°C) is permissible.

 Acidification: Cool the solution to 0°C in an ice bath. Dropwise, add 2.5 mL of 4M HCl in
Dioxane (10 mmol, 1.3 eq) under vigorous stirring.

o Observation: A white precipitate should begin to form immediately as the polarity changes.
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o Crystallization: Stir at 0°C for 30 minutes, then slowly add 20 mL of cold Diethyl Ether to
drive precipitation to completion.

« Isolation: Filter the white solid via vacuum filtration (Buchner funnel).
o Washing: Wash the filter cake with

(2 x 10 mL) to remove excess HCI and organic impurities.

¢ Drying: Dry under high vacuum (0.1 mbar) at 40°C for 4 hours.
o Yield: Expected yield >90%.[1]

o Storage: Hygroscopic. Store in a desiccator at -20°C.

Synthesis Logic Diagram
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Figure 2: Salt formation mechanism relying on solubility differentials between the neutral amine
and the ionic hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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